N-([1,1'-Biphenyl]-4-ylmethyl)-4-(isopentyloxy)-aniline

• IUPAC Name: 4-(3-methylbutoxy)-N-[(4-phenylphenyl)methyl]aniline
• InChI: InChI=1S/C24H27NO/c1-19(2)16-17-26-24-14-12-23(13-15-24)25-18-20-8-10-22(11-9-20)21-6-4-3-5-7-21/h3-15,19,25H,16-18H2,1-2H3
• InChI Key: USKOROHSCKNSBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOC1=CC=C(C=C1)NCC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C24H27NO
• Molecular Weight: 345.5 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and common names. It may also include information about its appearance and state under standard conditions.

Synthesis Analysis

Synthesis analysis involves studying the methods used to create the compound. This can include various chemical reactions and processes.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions under which reactions occur, the products formed, and the mechanisms of the reactions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, reactivity, and stability. Techniques such as thermal analysis can be used.

Scientific Research Applications

1. Corrosion Inhibition

A study by Daoud et al. (2014) in "Corrosion Science" examined the inhibiting action of a similar compound on the corrosion of mild steel in hydrochloric and sulfuric acid solutions. This compound showed efficiency as a corrosion inhibitor, with inhibition efficiency increasing with concentration. This suggests potential applications of N-([1,1'-Biphenyl]-4-ylmethyl)-4-(isopentyloxy)-aniline in corrosion inhibition (Daoud, Douadi, Issaadi, & Chafaa, 2014).

2. Biomarker Detection

Jin and Yan (2021) in "Talanta" discussed a bi-functionalized luminescent metal-organic framework for detecting 4-Aminophenol, a biomarker of aniline. This framework showed high sensitivity and selectivity, suggesting the use of related compounds in biomarker detection (Jin & Yan, 2021).

3. Antioxidant Activities

Wu et al. (2015) in "Transition Metal Chemistry" synthesized a compound with antioxidant activities. The study investigated the radical scavenging activity, suggesting a potential application in developing antioxidants (Wu et al., 2015).

4. Coordination Chemistry

Almesaker et al. (2007) in "CrystEngComm" discussed the synthesis of a multimodal ligand similar to N-([1,1'-Biphenyl]-4-ylmethyl)-4-(isopentyloxy)-aniline, which illustrates the flexibility of the ligand in the preparation of diverse structures (Almesaker, Bourne, Ramon, Scott, & Strauss, 2007).

5. Liquid Crystal Properties

Byron et al. (1985) in "Journal of The Chemical Society-perkin Transactions 1" explored the liquid crystal properties of related compounds, indicating potential applications in liquid crystal technology (Byron, Wilson, Baker, Danilewicz, Hayer, Hewison, Taylor, & Wyer, 1985).

Mechanism of Action

The mechanism of action is typically studied for bioactive compounds. It involves understanding how the compound interacts with biological systems.

Safety and Hazards

Safety and hazard analysis involves understanding the risks associated with handling and exposure to the compound. This can include toxicity, flammability, and environmental impact.